YO-PRO-3

• Molecular Formula: C26H31I2N3O
• Molecular Weight: 655.4 g/mol
• InChI: InChI=1S/C26H31N3O.2HI/c1-27-24-14-7-8-15-25(24)30-26(27)16-9-11-21-17-19-28(18-10-20-29(2,3)4)23-13-6-5-12-22(21)23;;/h5-9,11-17,19H,10,18,20H2,1-4H3;2*1H/q+2;;/p-2
• InChIKey: ZVUUXEGAYWQURQ-UHFFFAOYSA-L

YO-PRO-3 Iodide Properties & Specifications

YO-PRO-3 (Oxazole Red, CAS 157199-62-7) is a monomeric carbocyanine nucleic acid stain characterized by far-red fluorescence with excitation/emission maxima of approximately 612/631 nm when bound to nucleic acids . It belongs to the monomeric cyanine dye family and is supplied as a 1 mM solution in DMSO . In its unbound state, YO-PRO-3 exhibits negligible fluorescence, undergoing a 20- to 200-fold fluorescence enhancement upon binding to double-stranded DNA (dsDNA) . The dye is typically cell-impermeant under normal physiological conditions, making it suitable as a dead cell indicator and nuclear counterstain in fluorescence microscopy and flow cytometry applications .

Far-red nuclear stain for dead cell discrimination and counterstaining

Ready-to-use DMSO stock solution; simple dilution into aqueous buffers

Laser-line compatibility with 594 nm and 640 nm flow cytometers and microscopes

Why YO-PRO-3 Cannot Be Replaced by Other Far-Red Stains

Far-red nucleic acid stains share the common feature of emitting at longer wavelengths, but they differ substantially in excitation maxima, DNA-binding specificity, and cellular entry mechanisms. These differences directly affect experimental compatibility with existing laser lines and the interpretation of results. For instance, TO-PRO-3 excites at 642 nm versus YO-PRO-3's 612 nm ; propidium iodide co-stains cytoplasmic RNA while YO-PRO-3 exhibits stronger DNA specificity [1]; and YO-PRO-1, while structurally related, excites in the green spectrum (491 nm) and demonstrates different membrane permeability characteristics . Selecting a substitute without verifying these parameters can lead to spectral overlap, increased background noise, and misinterpretation of viability states — particularly in apoptosis assays where dye entry kinetics are mechanistically distinct [2].

TO-PRO-3 Excitation Offset

TO-PRO-3 excites ~30 nm longer; may require a 633/647 nm laser, not compatible with 594 nm instruments without reconfiguration.

Propidium Iodide RNA Co-staining

PI stains cytoplasmic RNA, requiring RNase treatment; YO-PRO-3 provides stronger nuclear DNA specificity, reducing background in multicolor imaging.

YO-PRO-1 Spectral Region Mismatch

YO-PRO-1 excites at ~491 nm (green); cannot substitute for far-red detection channels and may disrupt green fluorophore multiplexing.

• [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA Staining for Fluorescence and Laser Confocal Microscopy. J Histochem Cytochem. 1997;45(1):49-53. View Source
• [2] Kepp O, et al. Quantification of cellular viability by automated microscopy and flow cytometry. Oncotarget. 2015;6(11):9467-9475. View Source

YO-PRO-3 Quantitative Differentiation vs Closest Analogs

Excitation/Emission Separation vs TO-PRO-3

YO-PRO-3 and TO-PRO-3 are both monomeric cyanine dyes but occupy distinct spectral windows. YO-PRO-3 has excitation/emission maxima of approximately 612/631 nm when bound to nucleic acids, whereas TO-PRO-3 exhibits maxima of 642/661 nm . This 30 nm excitation difference enables distinct laser compatibility: YO-PRO-3 is optimized for 594 nm He-Ne laser excitation, while TO-PRO-3 is better suited for 633 nm or 647 nm laser lines .

Ex/Em vs TO-PRO-3

Head-to-head

YO-PRO-3: ~612/631 nm

TO-PRO-3: ~642/661 nm

~30 nm separation; distinct optimal lasers (594 vs 633/647 nm)

Enables instrument-specific dye selection; minimizes spectral overlap in multicolor setups.

Bound state; datasheet specifications.

Evidence Dimension	Spectral properties (excitation/emission maxima)
Target Compound Data	Ex/Em ≈ 612/631 nm (nucleic acid-bound)
Comparator Or Baseline	TO-PRO-3: Ex/Em ≈ 642/661 nm (nucleic acid-bound)
Quantified Difference	Excitation difference of approximately 30 nm; distinct optimal laser lines (594 nm vs 633/647 nm)
Conditions	Bound to nucleic acid; product datasheet specifications

Why This Matters

This spectral separation allows researchers to select the dye compatible with their existing instrument configuration and minimize spectral overlap in multicolor experiments.

DNA Staining Specificity vs Propidium Iodide

In a comparative study examining five nucleic acid binding dyes for laser confocal microscopy, propidium iodide (PI) exhibited co-staining of cytoplasmic RNA in addition to nuclear DNA [1]. In contrast, YO-PRO-3 demonstrated strong and specific nuclear DNA staining with minimal cytoplasmic RNA interference [1]. This specificity difference is critical when accurate nuclear localization is required without RNA background.

DNA Specificity vs PI

Head-to-head

YO-PRO-3: strong nuclear DNA, minimal cytoplasmic RNA

PI: co-stains cytoplasmic RNA, requires RNase

Supports cleaner nuclear imaging; reduces RNase treatment steps.

Rat jejunum/pancreas frozen sections; confocal microscopy.

Evidence Dimension	Staining specificity (nuclear DNA vs cytoplasmic RNA)
Target Compound Data	Strong and specific DNA staining; minimal cytoplasmic RNA co-staining
Comparator Or Baseline	Propidium iodide: co-stains cytoplasmic RNA
Quantified Difference	Qualitative difference in specificity; PI requires RNase treatment to eliminate cytoplasmic signal, whereas YO-PRO-3 shows inherently lower RNA background
Conditions	Rat jejunum and pancreas frozen sections; laser confocal microscopy

Why This Matters

Higher DNA specificity reduces the need for RNase treatment steps and improves signal-to-noise ratio in nuclear imaging applications.

• [1] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA Staining for Fluorescence and Laser Confocal Microscopy. J Histochem Cytochem. 1997;45(1):49-53. View Source

Caspase-Dependent Pannexin 1 Channel Entry

YO-PRO-3 can enter cells exclusively upon the caspase-mediated activation of pannexin 1 channels, providing a specific indicator of apoptotic commitment that is mechanistically distinct from passive membrane permeabilization [1]. This property has been leveraged to develop a triple-staining protocol combining DAPI (membrane integrity), DiOC6(3) (mitochondrial transmembrane potential), and YO-PRO-3 (caspase activation) to simultaneously quantify dead, dying, and healthy cells [2]. Unlike DAPI and Hoechst dyes, which rely solely on membrane exclusion, YO-PRO-3 provides functional information about apoptotic pathway activation.

Caspase-Panx1 Entry

Class-level

Caspase-activated Panx1 channel uptake; DAPI−/YO-PRO-3+ phenotype indicates apoptotic commitment.

Enables early apoptosis detection beyond membrane integrity.

A549 cells; automated microscopy/flow cytometry.

Evidence Dimension	Cellular entry mechanism
Target Compound Data	Entry via caspase-mediated activation of pannexin 1 channels
Comparator Or Baseline	DAPI/Hoechst: passive membrane exclusion only; no pathway-specific information
Quantified Difference	YO-PRO-3 identifies cells irreversibly committed to death that still exclude DAPI and exhibit normal nuclear morphology (DAPI−/YO-PRO-3+ phenotype)
Conditions	A549 human lung adenocarcinoma cells; automated microscopy and flow cytometry

Why This Matters

This enables earlier detection of apoptotic commitment compared to traditional membrane integrity dyes and reduces false negatives in viability assessment.

• [1] Kepp O, et al. Quantification of cellular viability by automated microscopy and flow cytometry. Oncotarget. 2015;6(11):9467-9475. View Source
• [2] Kepp O, et al. WEBINAR: Less False Negatives: Quantifying Cell Viability by Simultaneous Triple Staining. Labroots. 2015. View Source

Fluorescence Enhancement vs 1-Series Cyanines

The monomeric cyanine nucleic acid stains exhibit varying degrees of fluorescence enhancement upon binding to DNA. The '3-series' dyes (including YO-PRO-3 and TO-PRO-3) demonstrate 20- to 200-fold fluorescence enhancement, whereas the '1-series' dyes (YO-PRO-1, TO-PRO-1) exhibit 400- to 1800-fold enhancement . While 1-series dyes provide greater absolute enhancement, YO-PRO-3 offers sufficient signal-to-background for most applications while operating in the far-red spectrum where autofluorescence is minimized .

Enhancement vs 1-Series

Head-to-head

YO-PRO-3: 20–200-fold

YO-PRO-1: 400–1800-fold

1-series ~10–20× higher enhancement, but in green spectrum.

Sufficient sensitivity for most applications; far-red emission reduces autofluorescence.

dsDNA binding; product specifications.

Evidence Dimension	Fluorescence enhancement upon DNA binding
Target Compound Data	20- to 200-fold enhancement
Comparator Or Baseline	YO-PRO-1 (1-series): 400- to 1800-fold enhancement
Quantified Difference	1-series dyes show approximately 10- to 20-fold greater relative enhancement than 3-series dyes
Conditions	dsDNA binding; product specifications

Why This Matters

Users requiring maximum sensitivity for low-abundance nucleic acid detection should consider 1-series dyes, while YO-PRO-3 offers adequate sensitivity with the added benefit of far-red emission for reduced autofluorescence and multiplexing.

YO-PRO-3 Application Scenarios

Flow Cytometry with 594 nm Lasers

YO-PRO-3's excitation maximum of ~612 nm makes it optimally compatible with 594 nm He-Ne lasers found on instruments such as BD FACSJazz, as well as with 640 nm lasers paired with appropriate bandpass filters . This distinguishes it from TO-PRO-3, which requires 633-647 nm excitation. For laboratories operating flow cytometers equipped with yellow-orange laser lines but lacking deep-red lasers, YO-PRO-3 provides a cell-impermeant dead cell stain option that other far-red dyes (e.g., TO-PRO-3, DRAQ5) cannot support on the same instrumentation . Working concentrations typically range from 25 nM to 1 µM for flow cytometry applications [1].

Early Apoptosis Detection via Panx1 Uptake

YO-PRO-3 can be incorporated into multi-parametric viability assays that distinguish between live, apoptotic, and necrotic cells based on differential dye uptake mechanisms . Specifically, early apoptotic cells with activated caspases allow YO-PRO-3 entry via pannexin 1 channels while still excluding propidium iodide (YO-PRO-3+/PI−), whereas late apoptotic/necrotic cells with compromised membranes take up both dyes (YO-PRO-3+/PI+) . This application directly leverages the caspase-pannexin pathway specificity documented in Section 3 and is not reliably achievable with membrane integrity dyes alone [1].

Nuclear Counterstaining in Multi-Color IF

In multi-color laser confocal microscopy, YO-PRO-3 was identified as the optimal red-fluorescent nuclear counterstain when used in combination with green (SYBR Green I) and far-red (TO-PRO-3) fluorochromes . Its ~612 nm excitation and 631 nm emission enable clear separation from FITC/GFP (green channel) and far-red dyes, while its strong DNA specificity reduces cytoplasmic background compared to propidium iodide . This makes YO-PRO-3 particularly valuable for triple-staining protocols requiring distinct nuclear visualization without RNA interference [1].

Panx1 Channel Activity & Drug Screening

YO-PRO-3 dye uptake has been validated as a functional readout for Panx1 channel activity in 96-well plate formats, with results correlating to whole-cell voltage clamp measurements . This application capitalizes on the mechanistic specificity of YO-PRO-3 entry through Panx1 channels rather than passive diffusion. For high-throughput screening of compounds that modulate Panx1 channel function, YO-PRO-3 provides a scalable fluorescence-based alternative to electrophysiological recordings, with the added benefit that the dye is non-cytotoxic and supports long-term viability monitoring in cell cultures .

Application

Selection Property

Validation Focus

Flow cytometry with 594 nm lasers

Excitation compatibility at 594 nm and 640 nm

Laser-line fit; signal-to-background in viability gating

Early apoptosis detection (caspase-Panx1)

Caspase-dependent Panx1 channel entry

Apoptotic commitment vs membrane integrity; DAPI−/YO-PRO-3+ population analysis

Nuclear counterstain in multicolor IF

Far-red emission with high DNA specificity

Spectral separation from green/red fluorophores; reduced RNA background

Panx1 channel modulator screening

Functional dye-uptake readout of Panx1 activity

Correlation with electrophysiology; scalable to 96-well format; extended culture monitoring feasibility

• [1] Thermo Fisher Scientific. YO-PRO-3 Iodide (612/631), 1 mM Solution in DMSO — FAQs. View Source
• [2] Kepp O, et al. Quantification of cellular viability by automated microscopy and flow cytometry. Oncotarget. 2015;6(11):9467-9475. View Source
• [3] Suzuki T, et al. Fluorescence Counter-Staining of Cell Nuclear DNA for Multi-Color Laser Confocal Microscopy. Acta Histochem Cytochem. 1998;31(4):297-301. View Source
• [4] Suzuki T, Fujikura K, Higashiyama T, Takata K. DNA Staining for Fluorescence and Laser Confocal Microscopy. J Histochem Cytochem. 1997;45(1):49-53. View Source
• [5] PMC Article: Panx1 Channel Activity and YO-PRO-3 Uptake. Figure 1. C-terminal cleavage-mediated Panx1 channel activation. View Source